2-[2-(Methanesulfonylmethyl)phenyl]-4,4,5,5-tetramethyl-1,3,2-dioxaborolane

• IUPAC Name: 4,4,5,5-tetramethyl-2-[2-(methylsulfonylmethyl)phenyl]-1,3,2-dioxaborolane
• InChI: InChI=1S/C14H21BO4S/c1-13(2)14(3,4)19-15(18-13)12-9-7-6-8-11(12)10-20(5,16)17/h6-9H,10H2,1-5H3
• InChI Key: PMWILARAPBDMKY-UHFFFAOYSA-N
• Canonical SMILES: B1(OC(C(O1)(C)C)(C)C)C2=CC=CC=C2CS(=O)(=O)C
• Molecular Formula: C14H21BO4S
• Molecular Weight: 296.2 g/mol

Description

“[2-(Methanesulfonylmethyl)phenyl]methanamine hydrochloride” is an organic compound with the CAS Number: 25195-67-9. It has a molecular weight of 235.73.

Molecular Structure Analysis

The IUPAC name of this compound is {2-[(methylsulfonyl)methyl]phenyl}methanamine hydrochloride. The Inchi Code is 1S/C9H13NO2S.ClH/c1-13(11,12)7-9-5-3-2-4-8(9)6-10;/h2-5H,6-7,10H2,1H3;1H.

Physical And Chemical Properties Analysis

This compound is a powder. The storage temperature is room temperature.

Scientific Research Applications

Synthesis and Structural Analysis

This compound has been synthesized and characterized to understand its molecular structure and properties. In one study, a related compound, 4,4,5,5-tetramethyl-2-(1-(phenylsulfonyl)propan-2-yl)-1,3,2-dioxaborolane, was prepared and analyzed through X-ray diffraction, revealing its crystalline structure in the monoclinic space group P21/c. This analysis provided insights into the compound's molecular geometry and lack of significant intramolecular or intermolecular interactions with the Lewis acidic boron atom, showcasing its potential utility in synthetic applications (Coombs et al., 2006).

Materials Science Applications

In the field of materials science, modifications of surfaces and interfaces with compounds containing methanesulfonic acid derivatives have shown promise. For example, a novel approach involving methanesulfonic acid alongside other reagents was used to functionalize the surface of high modulus poly(p-phenylene-2,6-benzobisoxazole) fibers. This treatment improved the surface roughness and interfacial adhesion with epoxy resin, demonstrating the potential of such compounds in enhancing the performance of composite materials (Gu et al., 2014).

Organic Synthesis

Compounds related to 2-[2-(Methanesulfonylmethyl)phenyl]-4,4,5,5-tetramethyl-1,3,2-dioxaborolane have been used in organic synthesis for various reactions. For instance, studies have developed methods for the synthesis of α-fluoromethylated compounds using fluorobis(phenylsulfonyl)methane, indicating the versatility of these compounds in introducing fluoromethyl groups into organic molecules. Such methodologies could be pivotal in synthesizing pharmaceuticals, agrochemicals, and materials science precursors (Prakash et al., 2009).

Safety and Hazards

The compound has been classified with the GHS07 pictogram. The hazard statements include H315, H319, and H335. Precautionary statements include P261, P264, P271, P280, P302+P352, P304+P340, P305+P351+P338, P312, P332+P313, P337+P313, P362, P403+P233, P405, and P501.